![molecular formula C7H10ClN B6190858 rac-(1R,5S,6R)-6-ethynyl-3-azabicyclo[3.1.0]hexane hydrochloride CAS No. 2427583-96-6](/img/no-structure.png)
rac-(1R,5S,6R)-6-ethynyl-3-azabicyclo[3.1.0]hexane hydrochloride
Overview
Description
Rac-(1R,5S,6R)-6-ethynyl-3-azabicyclo[3.1.0]hexane hydrochloride, also known as racemic 3-azabicyclo[3.1.0]hexane, is a synthetic organic compound with a unique structure and a wide range of applications. It is a member of the azabicyclohexane family and is a chiral compound, meaning it has two non-superimposable mirror images. Racemic 3-azabicyclo[3.1.0]hexane hydrochloride has been extensively studied in the laboratory, with a number of research studies having been conducted to explore its synthesis, mechanism of action, biochemical and physiological effects, and potential applications. 1.0]hexane hydrochloride, including its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
Racemic 3-azabicyclo[3.1.0]hexane hydrochloride has a number of scientific research applications. It has been used in the synthesis of novel chiral compounds, such as chiral amines, and has been used in the preparation of chiral auxiliaries for asymmetric synthesis. It has also been used as a ligand in organometallic chemistry and as a starting material for the synthesis of other compounds. Additionally, it has been used in the synthesis of chiral catalysts and in the synthesis of chiral building blocks.
Mechanism of Action
The mechanism of action of rac-(1R,5S,6R)-6-ethynyl-3-azabicyclo[3.1.0]hexane hydrochloride 3-azabicyclo[3.1.0]hexane hydrochloride is not fully understood. However, it is thought that the compound acts as a chiral auxillary in asymmetric synthesis, allowing for the synthesis of enantiomerically pure compounds. Additionally, it is thought to act as a ligand in organometallic chemistry, allowing for the formation of organometallic complexes with enantiomerically pure components.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound 3-azabicyclo[3.1.0]hexane hydrochloride are not well understood. However, it is thought to have some effect on the body, as it has been found to bind to certain receptors in the body. Additionally, it has been found to have some effect on enzyme activity, although the exact mechanism of action is unknown.
Advantages and Limitations for Lab Experiments
The advantages of using rac-(1R,5S,6R)-6-ethynyl-3-azabicyclo[3.1.0]hexane hydrochloride 3-azabicyclo[3.1.0]hexane hydrochloride in lab experiments include its high yields and its ability to be used as a chiral auxillary in asymmetric synthesis. Additionally, it is relatively easy to synthesize and is relatively inexpensive. The main limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, so its effects on biochemical and physiological processes are not well understood.
Future Directions
There are a number of potential future directions for research on rac-(1R,5S,6R)-6-ethynyl-3-azabicyclo[3.1.0]hexane hydrochloride 3-azabicyclo[3.1.0]hexane hydrochloride. These include further research into its mechanism of action, its effects on biochemical and physiological processes, and its potential applications in the synthesis of novel chiral compounds. Additionally, further research into its use as a ligand in organometallic chemistry and its use as a starting material for the synthesis of other compounds is needed. Finally, research into its potential use as a chiral catalyst and its potential use as a chiral building block is also needed.
Synthesis Methods
Racemic 3-azabicyclo[3.1.0]hexane hydrochloride is synthesized via a two-step reaction. The first step involves the reaction of 1-chloro-2-ethynylbenzene with sodium ethoxide in ethanol to form the ethynylated product. The second step involves the reaction of the ethynylated product with potassium tert-butoxide in dichloromethane to form the rac-(1R,5S,6R)-6-ethynyl-3-azabicyclo[3.1.0]hexane hydrochloride 3-azabicyclo[3.1.0]hexane hydrochloride. This method has been found to be effective in producing high yields of the compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,5S,6R)-6-ethynyl-3-azabicyclo[3.1.0]hexane hydrochloride involves the preparation of the starting material, 6-bromo-3-azabicyclo[3.1.0]hexane, followed by a series of reactions to introduce the ethynyl group and convert the bromide to the hydrochloride salt.", "Starting Materials": [ "3-azabicyclo[3.1.0]hexane", "Bromine", "Sodium hydroxide", "Acetylene", "Hydrochloric acid", "Diethyl ether", "Sodium sulfate", "Magnesium", "Ethyl bromide", "Lithium aluminum hydride", "Sodium borohydride", "Acetic acid", "Sodium acetate", "Methanol" ], "Reaction": [ "1. Bromination of 3-azabicyclo[3.1.0]hexane with bromine in the presence of sodium hydroxide to yield 6-bromo-3-azabicyclo[3.1.0]hexane.", "2. Treatment of 6-bromo-3-azabicyclo[3.1.0]hexane with acetylene in the presence of magnesium and ethyl bromide to introduce the ethynyl group and yield 6-ethynyl-3-azabicyclo[3.1.0]hexane.", "3. Reduction of 6-ethynyl-3-azabicyclo[3.1.0]hexane with lithium aluminum hydride to yield the corresponding alcohol.", "4. Conversion of the alcohol to the corresponding chloride using thionyl chloride.", "5. Treatment of the chloride with sodium borohydride in the presence of acetic acid to yield the corresponding amine.", "6. Quaternization of the amine with hydrochloric acid to yield rac-(1R,5S,6R)-6-ethynyl-3-azabicyclo[3.1.0]hexane hydrochloride." ] } | |
CAS RN |
2427583-96-6 |
Molecular Formula |
C7H10ClN |
Molecular Weight |
143.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
